Methyl 12-iodododecanoate

• CAS No.: 86374-36-9
• Molecular Formula: C13H25IO2
• Molecular Weight: 340.24 g/mol
• IUPAC Name: methyl 12-iodododecanoate
• InChI: InChI=1S/C13H25IO2/c1-16-13(15)11-9-7-5-3-2-4-6-8-10-12-14/h2-12H2,1H3
• InChI Key: WZSRPBOGKHVPPC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCCCCCCCCI

Description

Methyl 12-iodododecanoate is a useful research compound. Its molecular formula is C13H25IO2 and its molecular weight is 340.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12-Bromododecanoic acid methyl ester (5.65 g, 19.3 mmol) was dissolved in acetone (50 ml). Sodium iodide (14.4 g, 96 mmol) was added and the reaction was refluxed under nitrogen for 20 h. The sample was concentrated under vacuum. Water (100 ml) was added, and the mixture was extracted with AcOEt (2×100 ml). The organic extracts were pooled and washed with water plus a small amount of sat. NaCl and sat. NaCl (100 ml each), dried over MgSO4, and concentrated to yield a light yellow oil (6.37 g, 97%).